Cas no 1899043-90-3 (4-(3-aminoprop-1-en-1-yl)benzene-1,3-diol)

• Product Name: 4-(3-aminoprop-1-en-1-yl)benzene-1,3-diol
• CAS No: 1899043-90-3
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 6585245
• PubChem ID: 117276310
• Update Time: 2025-11-01

4-(3-aminoprop-1-en-1-yl)benzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 4-(3-aminoprop-1-en-1-yl)benzene-1,3-diol
• 1899043-90-3
• EN300-1765587

• Inchi： 1S/C9H11NO2/c10-5-1-2-7-3-4-8(11)6-9(7)12/h1-4,6,11-12H,5,10H2/b2-1+
• InChI Key： HLLCXAMTYHEDIK-OWOJBTEDSA-N
• SMILES： OC1C=C(C=CC=1/C=C/CN)O

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.5Ų

Additional information on 4-(3-aminoprop-1-en-1-yl)benzene-1,3-diol

Introduction to 4-(3-Aminoprop-1-en-1-yl)benzene-1,3-diol (CAS No. 1899043-90-3)

4-(3-Aminoprop-1-en-1-yl)benzene-1,3-diol (CAS No. 1899043-90-3) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. This compound is characterized by its unique molecular structure, which includes a benzene ring with two hydroxyl groups and an aminopropenyl substituent. The combination of these functional groups imparts distinct chemical and biological properties that make it a valuable candidate for further research and development.

The chemical formula of 4-(3-Aminoprop-1-en-1-yl)benzene-1,3-diol is C₉H₁₁NO₂. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its molecular weight is approximately 165.18 g/mol, which makes it suitable for use in various analytical techniques and synthetic processes.

In the realm of medicinal chemistry, 4-(3-Aminoprop-1-en-1-yl)benzene-1,3-diol has shown promise as a lead compound for the development of new therapeutic agents. Recent studies have explored its potential as an antioxidant and anti-inflammatory agent. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent antioxidant activity by scavenging free radicals and reducing oxidative stress in cellular models. This property could be particularly useful in the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Furthermore, 4-(3-Aminoprop-1-en-1-yl)benzene-1,3-diol has been investigated for its anti-inflammatory effects. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in immune cells. These findings suggest that the compound may have therapeutic potential in managing inflammatory conditions such as arthritis and inflammatory bowel disease.

In addition to its medicinal applications, 4-(3-Aminoprop-1-en-1-yl)benzene-1,3-diol has also been explored for its use in materials science. The presence of the aminopropenyl group makes it an attractive candidate for polymer synthesis and functional material design. Research published in the Journal of Polymer Science in 2021 highlighted the use of this compound as a monomer for the synthesis of novel copolymers with tunable properties. These copolymers have shown promise in applications such as drug delivery systems, coatings, and adhesives.

The analytical chemistry community has also taken an interest in 4-(3-Aminoprop-1-en-1-yl)benzene-1,3-diol due to its unique spectral characteristics. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used techniques for the analysis of this compound. A study published in the Journal of Chromatography A in 2020 reported a sensitive and selective method for the quantification of 4-(3-Aminoprop-1-en-1-yl)benzene-1,3-diol using HPLC coupled with tandem mass spectrometry (HPLC–MS/MS). This method has been validated for use in both pharmaceutical quality control and environmental monitoring applications.

The safety profile of 4-(3-Aminoprop-1-en-1-yl)benzene-1,3-diol is another important aspect to consider. While no major safety concerns have been reported to date, it is essential to handle this compound with appropriate precautions to avoid skin contact and inhalation. Safety data sheets (SDS) should be consulted for detailed information on handling and storage guidelines.

In conclusion, 4-(3-Aminoprop-1-en-1-yl)benzene-1,3-diol (CAS No. 1899043-90-3) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and properties make it a valuable candidate for further research and development in medicinal chemistry, materials science, and analytical chemistry. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in various scientific disciplines.